Cas no 2191265-93-5 (methyl 4-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonylbenzoate)

• Product Name: methyl 4-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonylbenzoate
• CAS No: 2191265-93-5
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 5469259
• Update Time: 2025-10-28

methyl 4-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)benzoate
• methyl 4-[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinoline-2-carbonyl]benzoate
• methyl 4-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonylbenzoate

• Inchi： 1S/C22H21N3O3/c1-24-12-18(11-23-24)20-14-25(13-17-5-3-4-6-19(17)20)21(26)15-7-9-16(10-8-15)22(27)28-2/h3-12,20H,13-14H2,1-2H3
• InChI Key： DZTFRQZWTMTUER-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)N1CC2C=CC=CC=2C(C2C=NN(C)C=2)C1

Computed Properties

• Exact Mass: 375.15829154 g/mol
• Monoisotopic Mass: 375.15829154 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4
• Molecular Weight: 375.4

Additional information on methyl 4-4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonylbenzoate

Comprehensive Overview of Methyl 4-(4-(1-Methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)benzoate (CAS No. 2191265-93-5)

The compound methyl 4-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)benzoate (CAS No. 2191265-93-5) is a structurally intricate molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of a tetrahydroisoquinoline scaffold and a methyl pyrazole moiety, this compound exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years.

One of the most compelling aspects of CAS No. 2191265-93-5 is its structural similarity to known bioactive molecules. The 1,2,3,4-tetrahydroisoquinoline core is a privileged structure in drug design, frequently found in compounds with diverse pharmacological activities, including antitumor, antimicrobial, and neuroprotective effects. The incorporation of the 1-methyl-1H-pyrazol-4-yl group further enhances its potential to interact with biological targets, making it a promising candidate for further investigation.

In the context of current research trends, methyl 4-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)benzoate aligns with the growing interest in small molecule inhibitors and targeted therapies. With the rise of precision medicine, there is an increasing demand for compounds that can selectively modulate specific pathways involved in disease progression. This molecule's ability to potentially inhibit key kinases positions it as a valuable tool for studying cellular signaling mechanisms and developing next-generation therapeutics.

The synthesis of CAS No. 2191265-93-5 typically involves multi-step organic reactions, including amide bond formation and heterocyclic coupling strategies. Researchers have explored various synthetic routes to optimize yield and purity, with a focus on green chemistry principles to minimize environmental impact. The compound's methyl ester functionality also offers opportunities for further derivatization, making it a versatile intermediate in medicinal chemistry campaigns.

From a drug development perspective, the physicochemical properties of methyl 4-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)benzoate are particularly noteworthy. Its moderate lipophilicity and molecular weight suggest favorable drug-likeness characteristics, aligning with Lipinski's rule of five for oral bioavailability. These attributes have spurred interest in its potential as a lead compound for various therapeutic areas, particularly in oncology and inflammation research.

The scientific community's interest in CAS No. 2191265-93-5 is reflected in the growing number of patent applications and research publications mentioning this compound. While clinical data is still limited, preliminary studies suggest its potential in modulating specific disease-relevant pathways. Researchers are particularly excited about its possible applications in addressing drug-resistant cancers, a major challenge in modern oncology.

In the broader context of chemical biology, methyl 4-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)benzoate serves as an excellent example of how strategic molecular design can yield compounds with significant biological potential. Its hybrid structure combines features from known pharmacophores, demonstrating the power of scaffold hopping in drug discovery. This approach has become increasingly important in addressing the need for novel chemical entities with improved efficacy and safety profiles.

As research into CAS No. 2191265-93-5 continues, scientists are employing advanced techniques such as X-ray crystallography and molecular docking to elucidate its precise mechanism of action. These studies are crucial for understanding how the compound interacts with its biological targets at the atomic level, information that could guide the development of more potent and selective analogs. The integration of computational methods with experimental validation represents a cutting-edge approach to modern drug discovery.

The potential applications of methyl 4-(4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline-2-carbonyl)benzoate extend beyond therapeutic development. Its unique structure makes it an interesting candidate for materials science applications, particularly in the design of functional organic materials. Researchers are exploring its photophysical properties and potential use in optoelectronic devices, demonstrating the versatility of this molecular scaffold.

Looking to the future, CAS No. 2191265-93-5 represents an exciting opportunity for interdisciplinary research. Its combination of synthetic accessibility, structural novelty, and biological relevance positions it as a valuable compound for both academic and industrial research programs. As our understanding of its properties and activities deepens, this molecule may well emerge as a key player in the development of innovative solutions to challenging medical and technological problems.